Cas no 923156-23-4 (6-(1H-imidazol-1-yl)pyridine-3-carbonitrile)

• Product Name: 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile
• CAS No: 923156-23-4
• MF: C₉H₆N₄
• MW: 170.170740604401
• MDL: MFCD08691169
• CID: 998357
• PubChem ID: 14031649
• Update Time: 2025-06-26

6-(1H-imidazol-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(1H-Imidazol-1-yl)nicotinonitrile
• 3-Pyridinecarbonitrile, 6-(1H-imidazol-1-yl)-
• 6-imidazol-1-ylpyridine-3-carbonitrile
• 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile
• 6-imidazolylpyridine-3-carbonitrile
• J-517980
• VIQLFEWGPFBJND-UHFFFAOYSA-N
• AKOS000198189
• MFCD08691169
• 923156-23-4
• SCHEMBL1461371
• DTXSID80554713
• EN300-25988
• CS-0243139
• TS-02314
• Z220346808
• YLB15623
• FT-0655866
• F8889-6076
• DB-011842

• MDL： MFCD08691169
• Inchi： 1S/C9H6N4/c10-5-8-1-2-9(12-6-8)13-4-3-11-7-13/h1-4,6-7H
• InChI Key： VIQLFEWGPFBJND-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 170.05900
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.50000
• LogP: 1.13898

6-(1H-imidazol-1-yl)pyridine-3-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile

6-(1H-imidazol-1-yl)pyridine-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 923156-23-4, commonly referred to as 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that enhance its chemical reactivity and biological activity. The imidazole group attached at the 6-position and the cyano group at the 3-position contribute to its unique properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The imidazole moiety plays a crucial role in mediating these interactions, while the cyano group enhances the molecule's solubility and bioavailability.

In addition to its pharmacological applications, 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile has shown promise in materials science. Researchers have investigated its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the imidazole and pyridine rings provide multiple coordination sites, enabling the formation of complex architectures with potential applications in gas storage and catalysis. A 2023 article in *Chemistry of Materials* reported that this compound can form highly porous MOFs with exceptional surface areas, making them ideal for industrial catalysis.

The synthesis of 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient routes. For example, a 2022 study in *Green Chemistry* described a one-pot synthesis using microwave-assisted conditions, which significantly reduced reaction time and improved product purity. This approach not only enhances the scalability of the synthesis but also aligns with current trends toward sustainable chemical processes.

From an environmental perspective, the ecological impact of 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile has been studied to ensure its safe use. Research published in *Environmental Science & Technology* in 2023 indicated that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further studies are needed to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 6-(1H-imidazol-1-yl)pyridine-3-carbonitrile (CAS No. 923156-23-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for future innovations. As research continues to uncover new properties and uses for this molecule, its role in advancing science and technology is likely to grow even further.